2,6-Bis(benzyloxy)nicotinaldehyde

• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 2,6-bis(phenylmethoxy)pyridine-3-carbaldehyde
• InChI: InChI=1S/C20H17NO3/c22-13-18-11-12-19(23-14-16-7-3-1-4-8-16)21-20(18)24-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key: WASPEZBHLRJYIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=C(C=C2)C=O)OCC3=CC=CC=C3

Description

2,6-Bis(benzyloxy)nicotinaldehyde is a nicotinamide derivative characterized by a pyridine ring substituted with two benzyloxy groups at the 2- and 6-positions and an aldehyde functional group at the 3-position. This compound serves as a critical intermediate in pharmaceutical synthesis, particularly in the development of NAD (nicotinamide adenine dinucleotide) biosynthesis modulators and anticancer agents.

Comparison with Similar Compounds

Nicotinaldehyde (Parent Compound)

Nicotinaldehyde, the unsubstituted parent molecule, shares the pyridine-aldehyde core but lacks the benzyloxy groups. Key differences include:

• Bioavailability and Metabolic Pathways: Nicotinaldehyde is a known NAD precursor in leukemia cells, bypassing NAMPT (nicotinamide phosphoribosyltransferase)-dependent pathways via enzymatic conversion to nicotinic acid (NA) .
• Anticancer Activity : Nicotinaldehyde counteracts the antitumor effects of NAMPT inhibitors (e.g., APO866) by activating alternative NAD salvage pathways . The steric bulk of benzyloxy groups in the derivative could mitigate this interference, though experimental validation is lacking.

Table 1: Key Properties of Nicotinaldehyde vs. 2,6-Bis(benzyloxy)nicotinaldehyde

Property	Nicotinaldehyde	2,6-Bis(benzyloxy)nicotinaldehyde
Molecular Formula	C₆H₅NO	C₂₀H₁₇NO₃
Molecular Weight	107.11 g/mol	335.36 g/mol
Substituents	None	2,6-benzyloxy groups
Lipophilicity (LogP)*	~0.5	~3.8 (predicted)
NAD Biosynthesis Role	Direct precursor	Likely indirect (untested)

*Predicted using fragment-based methods due to lack of experimental data.

2,6-Dichlorobenzaldehyde

• Reactivity: The electron-withdrawing chlorine atoms in 2,6-dichlorobenzaldehyde increase electrophilicity at the aldehyde group, enhancing reactivity in nucleophilic additions .

Table 2: Structural and Functional Comparison

Property	2,6-Dichlorobenzaldehyde	2,6-Bis(benzyloxy)nicotinaldehyde
Molecular Formula	C₇H₄Cl₂O	C₂₀H₁₇NO₃
Molecular Weight	175.01 g/mol	335.36 g/mol
Substituent Effects	Electron-withdrawing (Cl)	Electron-donating (O-Benzyl)
Primary Use	Agrochemicals	Pharmaceutical intermediates

Benzylpenicillin Derivatives (e.g., Benzathine Benzylpenicillin)

Though pharmacologically distinct, benzylpenicillin derivatives highlight the role of benzyl groups in modulating solubility and stability:

• Benzyl Group Impact : Benzyloxy groups in 2,6-bis(benzyloxy)nicotinaldehyde likely enhance solubility in organic solvents, akin to the benzyl moiety in benzathine benzylpenicillin, which improves drug formulation stability .